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4-Iodo-3-methyl-1H-indazole: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed technical overview of 4-Iodo-3-methyl-1H-indazole, a

substituted indazole of interest in medicinal chemistry and synthetic organic chemistry. Due to

the limited specific information available for this particular molecule in peer-reviewed literature,

this guide synthesizes information from related indazole chemistry to propose a likely synthetic

route and discuss its potential characteristics. This guide also highlights the current knowledge

gaps regarding its specific history, biological activities, and associated signaling pathways,

thereby identifying areas for future research.

Introduction
Indazoles are bicyclic heterocyclic aromatic compounds consisting of a benzene ring fused to a

pyrazole ring. This scaffold is a "privileged structure" in medicinal chemistry, appearing in a

variety of biologically active molecules and approved pharmaceuticals.[1] The diverse

pharmacological activities of indazole derivatives include anti-inflammatory, analgesic, and

notably, anti-cancer properties.[2][3][4] The introduction of iodo- and methyl- substituents onto

the indazole core can significantly modulate its physicochemical and biological properties,

making 4-Iodo-3-methyl-1H-indazole a compound of potential interest for further investigation.
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Physicochemical Properties
Specific experimental data for 4-Iodo-3-methyl-1H-indazole is not readily available in the cited

literature. However, we can infer some of its properties based on the parent 3-methyl-1H-

indazole and related iodo-substituted indazoles.

Property Value (Estimated/Inferred) Reference

Molecular Formula C₈H₇IN₂ -

Molecular Weight 258.06 g/mol -

Appearance
Likely a solid at room

temperature

General observation for similar

compounds

Solubility

Expected to be soluble in

common organic solvents like

DMF, DMSO, and chlorinated

solvents.

General observation for similar

compounds

CAS Number 210359-91-6

Synthesis and Experimental Protocols
A specific, documented synthesis of 4-Iodo-3-methyl-1H-indazole was not found in the

reviewed literature. However, a plausible synthetic route can be designed based on established

methods for the synthesis and functionalization of the indazole ring system. The proposed

synthesis involves a two-step process starting from commercially available 3-methyl-1H-

indazole.

Proposed Synthetic Pathway
The synthesis would likely proceed via the direct iodination of 3-methyl-1H-indazole. The

regioselectivity of electrophilic substitution on the indazole ring can be influenced by the

reaction conditions and the directing effects of existing substituents. The methyl group at the 3-

position is likely to influence the position of iodination.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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